Cas no 1623162-53-7 (tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1623162-53-7
• MF: C₁₂H₁₈F₃NO₂
• MW: 265.272034168243
• CID: 5304882
• Update Time: 2026-03-10

tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate

• Inchi： 1S/C12H18F3NO2/c1-11(2,3)18-10(17)16-6-4-5-7-8(9(7)16)12(13,14)15/h7-9H,4-6H2,1-3H3/t7-,8+,9-/m0/s1
• InChI Key： CQCDMYARVPFGQS-YIZRAAEISA-N
• SMILES： [C@]12([H])[C@]([H])([C@H]1C(F)(F)F)CCCN2C(OC(C)(C)C)=O

Additional information on tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate

tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1623162-53-7, commonly referred to as tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and potential biological activities. The tert-butyl group attached to the bicyclic framework contributes to the molecule's stability and lipophilicity, making it an attractive candidate for various pharmacological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced stereochemical control techniques. The bicyclo[4.1.0]heptane core structure is a key feature of this molecule, providing a rigid framework that can be further modified to enhance its bioavailability and target specificity. The presence of a trifluoromethyl group at the 7-position introduces electronic effects that can modulate the compound's interactions with biological targets, such as enzymes or receptors.

One of the most promising applications of tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate lies in its potential as a lead compound in drug discovery programs targeting central nervous system disorders. Studies have shown that bicyclic compounds with similar structural motifs exhibit potent activity against various neurological conditions, including Alzheimer's disease and Parkinson's disease. The carboxylate group at the 2-position plays a crucial role in mediating these interactions, acting as a site for further functionalization or bioisosteric replacement.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology research. The rel-(1S,6S,7R) configuration ensures high enantioselectivity in biochemical assays, making it an invaluable tool for studying stereochemical outcomes in enzyme-catalyzed reactions. Researchers have utilized this compound to investigate the stereochemical preferences of various enzymes, shedding light on the mechanisms underlying substrate recognition and catalysis.

The synthesis of tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the construction of the bicyclic framework through ring-closing metathesis or other cyclization techniques, followed by stereocontrolled installation of the trifluoromethyl group and the tert-butyl carboxylate moiety.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS). These analyses confirm the compound's purity and structural integrity, ensuring its reliability for use in preclinical studies and beyond.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, with particular emphasis on improving its solubility and metabolic stability. By addressing these challenges through strategic chemical modifications, scientists aim to unlock its full potential as a therapeutic agent.

In conclusion, tert-butyl rel-(1S,6S,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate represents a cutting-edge molecule at the intersection of synthetic chemistry and drug discovery. Its unique structural features and promising biological profile make it a valuable asset for advancing our understanding of complex biological systems and developing innovative treatments for human diseases.